Cas no 1150164-40-1 (Ethyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-methylpyrazole-4-carboxylate)

Ethyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-methylpyrazole-4-carboxylate is a pyrazole-based heterocyclic compound featuring a chloro-fluoropyridine moiety. This structure imparts unique reactivity and stability, making it a valuable intermediate in agrochemical and pharmaceutical synthesis. The presence of both chloro and fluoro substituents enhances its binding affinity and metabolic resistance, while the ester group offers versatility for further functionalization. Its well-defined crystalline form ensures consistent purity and handling properties. The compound is particularly useful in the development of crop protection agents, where its pyridine-pyrazole scaffold contributes to targeted biological activity. Suitable for controlled reactions, it is compatible with standard laboratory conditions and scalable processes.
Ethyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-methylpyrazole-4-carboxylate structure
1150164-40-1 structure
Product Name:Ethyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-methylpyrazole-4-carboxylate
CAS No:1150164-40-1
MF:C12H11ClFN3O2
MW:283.686044931412
MDL:MFCD11855911
CID:856967
PubChem ID:46739259
Update Time:2025-10-14

Ethyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-methylpyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate
    • Ethyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-methylpyrazole-4-carboxylate
    • DMRULTFEXODORU-UHFFFAOYSA-N
    • MFCD11855911
    • DTXSID00674881
    • AKOS015848863
    • BS-19352
    • SCHEMBL15167515
    • 1-(5-chloro-3-fluoropyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylic acid ethyl ester
    • DB-360294
    • CS-0211010
    • Ethyl1-(5-chloro-3-fluoropyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate
    • 1150164-40-1
    • 1H-Pyrazole-4-carboxylic acid, 1-(5-chloro-3-fluoro-2-pyridinyl)-5-methyl-, ethyl ester
    • MDL： MFCD11855911
    • Inchi： 1S/C12H11ClFN3O2/c1-3-19-12(18)9-6-16-17(7(9)2)11-10(14)4-8(13)5-15-11/h4-6H,3H2,1-2H3
    • InChI Key： DMRULTFEXODORU-UHFFFAOYSA-N
    • SMILES： ClC1=CN=C(C(=C1)F)N1C(C)=C(C(=O)OCC)C=N1

Computed Properties

  • Exact Mass: 283.05200
  • Monoisotopic Mass: 283.0523825g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 57Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 359.8±42.0 °C at 760 mmHg
  • PSA: 57.01000
  • LogP: 2.54490
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-methylpyrazole-4-carboxylate Security Information

Ethyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-methylpyrazole-4-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-methylpyrazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM174919-25g
Ethyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate
 1150164-40-1 95%
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Ethyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-methylpyrazole-4-carboxylate
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Ethyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-methylpyrazole-4-carboxylate
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Chemenu
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Ethyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate
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Chemenu
CM174919-5g
Ethyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate
 1150164-40-1 95%
5g
 $196 2023-02-03
Chemenu
CM174919-10g
Ethyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate
 1150164-40-1 95%
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Chemenu
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Ethyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate
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abcr
AB272538-1 g
Ethyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-methylpyrazole-4-carboxylate; 98%
 1150164-40-1
1g
 €144.00 2023-04-26

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